Cas no 4769-73-7 (1-Chloro-3-phenoxy-propan-2-ol)

• Product name: 1-Chloro-3-phenoxy-propan-2-ol
• CAS No: 4769-73-7
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• MDL: MFCD00018933
• CID: 1066483
• PubChem ID: 94300

1-Chloro-3-phenoxy-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-phenoxypropan-2-ol
• (RS)-1-chloro-3-phenyloxy-2-propanol
• 1-Chloro-2-hydroxy-3-phenoxypropane
• 1-Chloro-3-phenoxy-2-propanol
• 1-chloro-3-phenoxyisopropanol
• 1-chloro-3-phenyloxy-2-propanol
• 2-hydroxy-1-phenoxy-3-chloropropane
• 2-Propanol, 1-chloro-3-phenoxy-
• AC1L3RXN
• AC1Q3TW1
• AGN-PC-00FATO
• NSC43029
• SBB061224
• HCTDRZMGZRHFJV-UHFFFAOYSA-N
• 3-phenoxy-1-chloro-2-propanol
• STL286696
• BBL023422
• AX8281436
• AB0283764
• T7877
• ST51047269
• 2-Propanol, 1-chloro-3-phenoxy- (8CI)(9CI)
• NSC-43029
• AKOS006283797
• NS00046634
• 4769-73-7
• SCHEMBL1496587
• MFCD00018933
• AI3-13144
• N13287
• DB-354395
• EINECS 225-310-5
• AS-59680
• DTXSID401307702
• NSC 43029
• CS-0452755
• SB84406
• 2-Propanol, 1-chloro-3-phenoxy-(8CI)
• 2-Propanol, 1-chloro-3-phenoxy-(8CI)(9CI)
• 1-Chloro-3-phenoxy-propan-2-ol

• MDL： MFCD00018933
• Inchi： 1S/C9H11ClO2/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8,11H,6-7H2
• InChI Key： HCTDRZMGZRHFJV-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C([H])(C([H])([H])OC1C([H])=C([H])C([H])=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 186.04483
• Monoisotopic Mass: 186.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.198
• Boiling Point: 309.8°C at 760 mmHg
• Flash Point: 141.2°C
• Refractive Index: 1.535
• PSA: 29.46
• LogP: 1.66510